Cas no 1245647-62-4 (5-fluoro-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 5-fluoro-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1245647-62-4
• MF: C₆H₅FN₄
• MW: 152.129103422165
• MDL: MFCD18072702
• CID: 1220334
• PubChem ID: 105429660
• Update Time: 2025-07-19

5-fluoro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 5-fluoro-1,2,4triazolo1,5-apyridin-2-amine
• EN300-1274742
• CS-0375964
• 2-Amino-5-fluoro-[1,2,4]triazolo[1,5-a]pyridine
• SY129526
• A925953
• 5-Fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 1245647-62-4
• AKOS027254239
• MFCD18072702
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5-fluoro-
• 2-Amino-5-fluoro[1,2,4]triazolo[1,5-a]pyridine

• MDL： MFCD18072702
• Inchi： 1S/C6H5FN4/c7-4-2-1-3-5-9-6(8)10-11(4)5/h1-3H,(H2,8,10)
• InChI Key： AZYWKGMQTJBPBN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=NC(N)=NN21

Computed Properties

• Exact Mass: 152.04982434g/mol
• Monoisotopic Mass: 152.04982434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-fluoro-1,2,4triazolo1,5-apyridin-2-amine

Introduction to 5-Fluoro-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine (CAS No. 1245647-62-4)

5-Fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1245647-62-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine makes it an attractive candidate for drug development and has led to extensive research in recent years.

The chemical structure of 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine consists of a triazolopyridine core with a fluorine substituent at the 5-position. This fluorine substitution is crucial as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them more suitable for pharmaceutical applications.

In recent studies, 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine has shown promising results in various biological assays. One notable application is its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

Beyond antiviral properties, 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine has also been investigated for its anticancer potential. A study published in Cancer Research in 2023 demonstrated that this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways involved in cell proliferation and apoptosis. Specifically, the compound was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine have also been studied extensively. In preclinical models, the compound exhibited favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it showed low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine. Preliminary results from these trials have been encouraging, with no major adverse events reported and significant therapeutic effects observed in patients with viral infections and certain types of cancer.

The future prospects for 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine are promising. Ongoing research aims to optimize its chemical structure further to enhance its potency and selectivity. Additionally, combination therapies involving this compound are being explored to improve treatment outcomes and reduce the risk of drug resistance.

In conclusion, 5-fluoro-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1245647-62-4) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for drug development across multiple therapeutic areas. Continued research and clinical trials will likely uncover even more applications for this promising compound.